N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide

• IUPAC Name: N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C13H18N2O2/c1-9-7-11(13(17-2)14-8-9)15-12(16)10-5-3-4-6-10/h7-8,10H,3-6H2,1-2H3,(H,15,16)
• InChI Key: NVSRIZLQBYUUDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)OC)NC(=O)C2CCCC2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide, also known as ABT-639, is a selective T-type calcium channel blocker. It was first developed by Abbott Laboratories in 2009 as a potential treatment for pain and epilepsy. The compound has since been extensively studied for its biochemical and physiological effects, as well as its potential applications in scientific research.

Mechanism of Action

N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide selectively blocks T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. By blocking these channels, N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide can reduce the activity of neurons and decrease the release of neurotransmitters, leading to a range of physiological effects.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain in animal models, suggesting its potential as a pain treatment. N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has also been shown to have anticonvulsant effects, suggesting its potential as a treatment for epilepsy. In addition, N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has been shown to have effects on synaptic plasticity, which could have implications for learning and memory.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has several advantages for lab experiments. It is readily available and has been extensively studied, making it a reliable tool for researchers. However, N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide is a selective T-type calcium channel blocker, which limits its potential applications in research areas that do not involve these channels. In addition, N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has not been extensively studied in humans, so its potential side effects and limitations in clinical applications are not yet fully understood.

Future Directions

There are several future directions for research on N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide. One potential area is the development of N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide derivatives with improved selectivity and potency. Another potential area is the study of N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide in combination with other drugs, which could enhance its therapeutic effects. Finally, further research is needed to fully understand the potential clinical applications of N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide, including its potential as a treatment for pain and epilepsy.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide involves the reaction of 2-methoxy-5-methylpyridine-3-carboxylic acid with cyclopentanecarboxylic acid chloride in the presence of a base. This is followed by a reaction with ammonia to form the final product. The synthesis method has been optimized for high yield and purity, making N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide readily available for research purposes.

Scientific Research Applications

N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a range of effects on cellular and physiological processes, including the regulation of calcium ion channels, neurotransmitter release, and synaptic plasticity. N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has been used in a variety of research areas, including neuroscience, pain research, and drug discovery.